![molecular formula C4H10O3S B1266159 2-Propanol, 1-(methylsulfonyl)- CAS No. 1977-38-4](/img/structure/B1266159.png)
2-Propanol, 1-(methylsulfonyl)-
Overview
Description
2-Propanol, 1-(methylsulfonyl)-, also known as 2-propanol-1-methylsulfonyl (PM), is an organic compound with the molecular formula C3H8O2S. It is a colorless, water-soluble liquid with a low boiling point and a faint odor. PM is an important intermediate in the synthesis of a variety of organic compounds and is widely used in organic synthesis, biochemistry, and medicine.
Scientific Research Applications
Synthesis and Chemical Behavior
Synthetic Protocols and Chemical Properties : 1-(methylsulfonyl)-1-propene and its derivatives exhibit a range of biological activities, such as enzyme inhibition, and are used in synthetic organic chemistry due to their reactivity. A general protocol for dehydrative synthesis of these compounds, starting from 1-(methylsulfonyl)-2-propanol, has been developed. This method allows avoiding the isolation of intermediate mesyl derivatives, making the process more efficient (Kharkov University Bulletin Chemical Series, 2020).
Solubility and Thermodynamic Properties : The solubility of 1-methyl-4-(methylsulfonyl)benzene in various organic solvents has been studied, revealing its highest solubility in N,N-dimethylformamide. The research also provided insights into the thermodynamics of the mixing process, indicating that the dissolution of this compound in the solvents is spontaneous and favorable (The Journal of Chemical Thermodynamics, 2016).
Applications in Chemistry and Catalysis
Biofuel and Chemical Production : Fermented 2-methyl-1-propanol (isobutanol) can be catalytically dehydrated to 2-methylpropene (isobutylene), a crucial molecule for synthesizing other fuels or chemicals. This transformation has been studied over alumina catalysts, demonstrating high conversion rates and selectivity (Topics in Catalysis, 2010).
Copper-Catalyzed Hydroxyarylsulfonylation : A one-pot multistep synthesis method has been developed for hydroxyarylsulfonylation products based on α-methylstyrene, showing promise due to the antitumor activity of the products. The study provides optimized conditions for the reaction, contributing to green chemistry and offering a competitive alternative for obtaining similar structures (Visnyk of the Lviv University. Series Chemistry, 2019).
Solvation Catalysis in Hydrolysis : The hydrolysis of various sulfonyl chlorides has been studied in water-2-propanol mixtures. The research provides insights into the influence of substrate structure on the reaction, revealing that the hydrolysis involves bifunctional catalysis with either a water dimer or an alcohol hydrate (Kinetics and Catalysis, 2005).
Safety and Hazards
Mechanism of Action
Mode of Action
Propranolol is a nonselective β-adrenergic receptor antagonist . When access to beta-receptor sites is blocked by Propranolol, the chronotropic, inotropic, and vasodilator responses to beta-adrenergic stimulation are decreased proportionately .
Biochemical Pathways
Propranolol affects several biochemical pathways. It inhibits the action of catecholamines (adrenaline and noradrenaline) at beta-adrenergic receptors, which are found in the heart and other organs of the body . This inhibition leads to decreased heart rate, reduced force of heart contractions, and reduced blood pressure .
Pharmacokinetics
The pharmacokinetics of Propranolol involve its absorption, distribution, metabolism, and excretion (ADME). After oral administration, Propranolol is rapidly and completely absorbed . It undergoes significant first-pass metabolism in the liver, which can affect its bioavailability . The drug is widely distributed throughout the body and is metabolized primarily by the liver . It is excreted in the urine as metabolites .
Action Environment
The action, efficacy, and stability of Propranolol can be influenced by various environmental factors. For instance, the presence of food in the stomach can affect the absorption of the drug . Additionally, factors such as pH levels, temperature, and the presence of other drugs can impact the drug’s stability and efficacy .
properties
IUPAC Name |
1-methylsulfonylpropan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O3S/c1-4(5)3-8(2,6)7/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQKZDINYUFBARL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS(=O)(=O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80941543 | |
Record name | 1-(Methanesulfonyl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80941543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1977-38-4 | |
Record name | 2-Propanol, 1-(methylsulfonyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001977384 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(Methanesulfonyl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80941543 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methanesulfonylpropan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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